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Compound of Interest

Compound Name: Sideroxylin

Cat. No.: B017827

Audience: Researchers, scientists, and drug development professionals.

This document provides essential safety and logistical information for the proper disposal of
Sideroxylin, a flavonoid compound used in laboratory research. Adherence to these
procedures is critical to ensure personnel safety and environmental compliance.

Sideroxylin: Chemical and Safety Data

Sideroxylin is a monomethoxyflavone, appearing as a yellow powder.[1][2] While a specific
Safety Data Sheet (SDS) for Sideroxylin is not readily available, its classification as a
chemical reagent necessitates handling with standard laboratory precautions. Based on data
for similar flavonoid compounds, potential hazards may include skin, eye, and respiratory
irritation, and it may be harmful if swallowed.[3][4]

Identifier Value Source
CAS Number 3122-87-0 [11[2]
Molecular Formula C18H1605 [1112]
Physical Description Yellow powder [1]

N Chloroform, Dichloromethane,
Solubility [1]
Ethyl Acetate, DMSO, Acetone
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Personal Protective Equipment (PPE)

Before handling Sideroxylin for disposal, ensure the following personal protective equipment

IS worn:
Equipment Specification
Gloves Nitrile or other chemically resistant gloves.
Eye Protection Safety glasses with side shields or goggles.
Lab Coat Standard laboratory coat.
Use in a well-ventilated area. If dust is
Respiratory Protection generated, a NIOSH-approved respirator may

be necessary.

Disposal Procedure for Sideroxylin Waste

Sideroxylin waste, including pure compound, contaminated solutions, and contaminated
labware, must be disposed of as hazardous chemical waste. Do not dispose of Sideroxylin
down the drain or in regular trash.[5]

Step 1: Waste Segregation Segregate Sideroxylin waste from other chemical waste streams
to avoid incompatible reactions.[6] At a minimum, store it separately from acids, bases, and
oxidizers.[6]

Step 2: Waste Collection and Labeling
o Collect solid Sideroxylin waste in a clearly labeled, sealable container.

o Collect solutions containing Sideroxylin in a compatible, leak-proof container with a screw
cap.[6]

o Label the waste container clearly with "Hazardous Waste," the name "Sideroxylin," and the
approximate quantity.

Step 3: Arrange for Disposal Contact your institution's Environmental Health and Safety (EHS)
or equivalent office to arrange for the pickup and disposal of the chemical waste.[7] Follow all
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institutional guidelines for waste accumulation and storage.

Disposal of Empty Sideroxylin Containers

Empty containers that held Sideroxylin must be decontaminated before disposal.

Procedure:

Triple Rinse: Rinse the empty container with a suitable solvent (e.g., acetone or ethanol)
three times.[6][8]

o Collect Rinsate: The solvent used for rinsing is now considered hazardous waste and must
be collected and disposed of with other Sideroxylin waste.

o Deface Label: Completely remove or deface the original product label on the container.

e Dispose of Container: Dispose of the clean, decontaminated container according to your
institution's guidelines for solid waste.

Spill Cleanup Protocol

In the event of a Sideroxylin spill:

Evacuate and Secure: Alert others in the area and restrict access to the spill.

Don PPE: Wear appropriate personal protective equipment as outlined in Section 2.

Contain the Spill:
o Solid Spill: Gently cover the spill with an absorbent material to avoid raising dust.

o Liquid Spill: Cover the spill with a chemical absorbent pad or other inert absorbent
material.

Collect Waste: Carefully sweep or wipe up the absorbed material and place it in a sealed,
labeled hazardous waste container.
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o Decontaminate Area: Clean the spill area with a suitable solvent, followed by soap and
water. Collect all cleaning materials as hazardous waste.

e Report: Report the spill to your laboratory supervisor and EHS office.

Sideroxylin Disposal Workflow
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Caption: Workflow for the proper disposal of Sideroxylin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Sideroxylin: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b017827#sideroxylin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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